Cas no 1804438-12-7 (5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804438-12-7
• MF: C₈H₄BrF₅INO
• MW: 431.923951148987
• CID: 4838136
• Update Time: 2025-06-08

5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF5INO/c9-1-3-2-16-7(15)5(4(3)6(10)11)17-8(12,13)14/h2,6H,1H2
• InChI Key： FAEOPEOINOQFHO-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804438-12-7)

The compound 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804438-12-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring bromomethyl, difluoromethyl, iodo, and trifluoromethoxy substituents, makes it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as these sectors increasingly demand novel compounds with enhanced efficacy and selectivity.

One of the key reasons for the growing interest in 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine is its role in the development of next-generation therapeutics. The presence of halogen atoms and fluorinated groups in its structure is known to improve the bioavailability and metabolic stability of drug candidates. This aligns with current trends in medicinal chemistry, where researchers are focusing on fluorine-containing compounds to address challenges such as drug resistance and off-target effects. Additionally, the compound's pyridine core is a common motif in many FDA-approved drugs, further highlighting its relevance.

In the realm of agrochemicals, 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine is being explored for its potential to act as a building block for pesticides and herbicides. The difluoromethyl and trifluoromethoxy groups are particularly noteworthy, as they can enhance the lipophilicity and binding affinity of agrochemicals to their target sites. This is critical in an era where sustainable agriculture and reduced environmental impact are top priorities for farmers and regulators alike. The compound's versatility also makes it a candidate for precision farming solutions, which aim to minimize chemical usage while maximizing crop yields.

From a synthetic chemistry perspective, the compound's multifunctional groups offer numerous opportunities for cross-coupling reactions and functional group transformations. This is particularly relevant given the rising demand for custom synthesis services in the pharmaceutical and agrochemical industries. Researchers are keen to leverage its bromomethyl and iodo substituents for palladium-catalyzed reactions, which are widely used in the construction of complex molecular architectures. Such applications are frequently discussed in scientific literature and patent filings, underscoring the compound's commercial and academic value.

The safety profile and handling requirements of 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This includes the use of personal protective equipment (PPE) and adherence to chemical storage guidelines. These considerations are especially important for contract research organizations (CROs) and manufacturing facilities that handle the compound on a larger scale.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804438-12-7) is a compound of significant scientific and industrial interest. Its applications in pharmaceuticals, agrochemicals, and synthetic chemistry make it a valuable asset for researchers and manufacturers alike. As the demand for innovative chemical solutions continues to grow, this compound is poised to play a pivotal role in shaping the future of these industries.